Novel photoreaction of N-alkyl(p-methoxyphenyl)arylamines assisted by protic acids

Chemical Communications Pub Date: 2002-01-14 DOI: 10.1039/B108385F

Abstract

A novel photochemical transformation from N-alkyl(p-methoxyphenyl)arylamines (1a–1f) to 1,2,4-trihydro(4aH)-carbazol-3-ones (2a–2f) is reported with the assistance of protonation at the dihydrocarbazole intermediate followed by sequential formal [1,5]hydrogen, [1,3]hydrogen shifts and proton assisted hydrolysis.

Graphical abstract: Novel photoreaction of N-alkyl(p-methoxyphenyl)arylamines assisted by protic acids
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